Cas no 1805653-38-6 (2-Chloro-3-fluoro-4-(fluoromethyl)toluene)

• Product Name: 2-Chloro-3-fluoro-4-(fluoromethyl)toluene
• CAS No: 1805653-38-6
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5000569
• Update Time: 2025-06-23

2-Chloro-3-fluoro-4-(fluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-4-(fluoromethyl)toluene

• Inchi： 1S/C8H7ClF2/c1-5-2-3-6(4-10)8(11)7(5)9/h2-3H,4H2,1H3
• InChI Key： NQXXJILBJBXGJH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(CF)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.2
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-3-fluoro-4-(fluoromethyl)toluene

2-Chloro-3-fluoro-4-(fluoromethyl)toluene (CAS No. 1805653-38-6): A Versatile Platform for Medicinal Chemistry and Advanced Material Development

2-Chloro-3-fluoro-4-(fluoromethyl)toluene represents a critical building block in the field of organic synthesis, characterized by its unique trifluorinated aromatic ring system and substituted methyl group. This compound, with the chemical formula C₁₀H₁₀ClF₃, has garnered significant attention in pharmaceutical research and material science due to its potential as a precursor for bioactive molecules and its structural adaptability. The fluorine atoms in its molecular framework play a pivotal role in modulating electronic properties, lipophilicity, and reactivity, making it a valuable candidate for drug development and functional material design.

Recent studies highlight the synthetic utility of 2-Chloro-3-fluoro-4-(fluoromethyl)toluene in the preparation of fluorinated aromatic derivatives. For instance, a 2023 publication in *Organic & Biomolecular Chemistry* demonstrated its application in the regioselective fluorination of benzene rings, enabling the creation of fluorinated heterocycles with enhanced antimicrobial activity. The fluoromethyl group at the 4-position acts as a protecting group, facilitating controlled functionalization during multi-step synthesis processes. This property is particularly advantageous in the development of targeted drug molecules, where precise functional group placement is critical for receptor binding and biological efficacy.

From a structural perspective, the toluene core of 2-Chloro-3-fluoro-4-(fluoromethyl)toluene provides a conjugated system that can be further modified through electrophilic substitution or radical-based reactions. The chlorine atom at the 2-position introduces electron-withdrawing effects, which can influence the reactivity of adjacent fluorine atoms. This interplay between electron-donating and electron-withdrawing groups is essential for designing molecules with tailored pharmacokinetic profiles. Researchers have also explored the photophysical properties of this compound, noting its potential as a fluorescent probe in biomolecular imaging due to the fluorine-induced charge transfer within the aromatic ring.

Advancements in computational chemistry have further expanded the applications of 2-Chloro-3-fluoro-4-(fluoromethyl)toluene. A 2024 study in *Journal of Medicinal Chemistry* utilized quantum mechanical calculations to predict the binding affinity of this compound with proteins involved in neurodegenerative diseases. The fluorinated substituents were found to enhance hydrophobic interactions, while the chlorine atom contributed to steric hindrance, optimizing the molecular recognition process. Such insights underscore the importance of structure-activity relationship (SAR) analysis in drug discovery, where subtle modifications to the molecular framework can significantly impact biological activity.

2-Chloro-3-fluoro-4-(fluoromethyl)toluene also serves as a key intermediate in the synthesis of fluorinated polymers with unique thermal stability and mechanical properties. A 2023 review in *Advanced Materials* highlighted its role in the development of fluorinated polyurethanes for high-performance coatings and electronic devices. The fluoromethyl group enhances hydrophobicity, while the fluorine atoms on the aromatic ring improve chemical resistance, making this compound ideal for industrial applications requiring durability under harsh conditions. These properties align with the growing demand for sustainable materials with enhanced functional performance.

From a safety and regulatory standpoint, the fluorinated nature of 2-Chloro-3-fluoro-4-(fluoromethyl)toluene necessitates careful handling during synthesis and purification. The fluorine atoms can introduce environmental concerns if not managed properly, prompting researchers to explore green chemistry approaches for its large-scale production. A 2024 study in *Green Chemistry* proposed catalytic methods using metal-free reagents to minimize waste generation and toxic byproducts, reflecting the industry's shift toward eco-friendly synthesis strategies. These efforts are critical for ensuring the sustainability of fluorinated compounds in both pharmaceutical and industrial contexts.

Looking ahead, the potential applications of 2-Chloro-3-fluoro-4-(fluoromethyl)toluene are expected to expand further with the integration of nanotechnology and biomimetic design. Researchers are currently investigating its use in drug delivery systems where the fluorinated structure can facilitate controlled release of therapeutic agents. Additionally, its electronic properties are being explored for optoelectronic devices, such as organic light-emitting diodes (OLEDs), where fluorine-induced charge mobility could enhance device efficiency. These developments underscore the versatility of this compound as a platform for innovation across multiple scientific disciplines.

In conclusion, 2-Chloro-3-fluoro-4-(fluoromethyl)toluene stands at the intersection of organic chemistry, pharmaceutical science, and material engineering. Its unique fluorinated architecture and functionalizable groups make it a cornerstone for developing next-generation molecules with targeted biological effects and advanced physical properties. As research continues to uncover new synthetic pathways and application domains, this compound is poised to play an increasingly vital role in scientific and industrial advancements.